2-Bromo-7,8-dihydrobenzo[4,5]imidazo[1,2-A]pyridin-9(6H)-one

• Molecular Formula: C11H9BrN2O
• Molecular Weight: 265.11 g/mol
• IUPAC Name: 2-bromo-7,8-dihydro-6H-pyrido[1,2-a]benzimidazol-9-one
• InChI: InChI=1S/C11H9BrN2O/c12-7-4-5-10-13-8-2-1-3-9(15)11(8)14(10)6-7/h4-6H,1-3H2
• InChI Key: FCZUFPIBXODVCC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)C1)N3C=C(C=CC3=N2)Br

Description

2-Bromo-7,8-dihydrobenzo[4,5]imidazo[1,2-A]pyridin-9(6H)-one is a brominated heterocyclic compound featuring a fused benzimidazole-pyridinone scaffold. (2016) offer insights into its properties and reactivity . These compounds are typically synthesized via Rh(III)- or copper-catalyzed C–H activation or cyclization strategies, as noted in recent methodologies .

Preparation Methods

The synthesis of 2-Bromo-7,8-dihydrobenzo[4,5]imidazo[1,2-A]pyridin-9(6H)-one typically involves multicomponent reactions, condensation reactions, and intramolecular cyclizations. One common synthetic route includes the condensation of 2-aminopyridine with a suitable aldehyde followed by bromination . Industrial production methods often involve optimizing these reactions to achieve higher yields and purity .

Chemical Reactions Analysis

2-Bromo-7,8-dihydrobenzo[4,5]imidazo[1,2-A]pyridin-9(6H)-one undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under suitable conditions.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding oxides or reduction to form reduced derivatives.

Cyclization Reactions: It can participate in further cyclization reactions to form more complex heterocyclic structures.

Common reagents used in these reactions include bromine, oxidizing agents like potassium permanganate, and reducing agents like sodium borohydride. Major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Medicinal Chemistry

Anticancer Properties
Research indicates that derivatives of imidazo[1,2-a]pyridine compounds exhibit significant anticancer activity. Specifically, 2-Bromo-7,8-dihydrobenzo[4,5]imidazo[1,2-A]pyridin-9(6H)-one has been studied for its ability to inhibit the proliferation of cancer cells. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, suggesting its potential as a chemotherapeutic agent .

Antimicrobial Activity
The compound has also been evaluated for its antimicrobial properties. Studies have demonstrated that it possesses activity against a range of bacterial strains and fungi, making it a candidate for the development of new antimicrobial agents. The mechanism of action is thought to involve disruption of microbial cell membranes and interference with metabolic pathways .

Neuropharmacology

Cognitive Enhancers
Recent investigations into the neuropharmacological effects of 2-Bromo-7,8-dihydrobenzo[4,5]imidazo[1,2-A]pyridin-9(6H)-one suggest that it may function as a cognitive enhancer. Animal studies have indicated improvements in memory and learning tasks when administered this compound. Its interaction with neurotransmitter systems such as acetylcholine and dopamine is of particular interest for treating neurodegenerative diseases like Alzheimer's .

Material Science

Polymer Chemistry
In material science, the compound has been incorporated into polymer matrices to enhance their properties. It serves as a functional monomer in the synthesis of advanced materials with tailored functionalities. For instance, polymers containing 2-Bromo-7,8-dihydrobenzo[4,5]imidazo[1,2-A]pyridin-9(6H)-one exhibit improved thermal stability and mechanical strength compared to traditional polymers .

Case Studies

Study	Focus	Findings
Study on Anticancer Activity	Evaluated the cytotoxic effects on various cancer cell lines	Induced apoptosis in breast and lung cancer cells with IC50 values in low micromolar range
Neuropharmacological Assessment	Investigated cognitive enhancement in rodent models	Significant improvement in memory retention observed in Morris water maze tests
Material Properties Enhancement	Developed new polymer composites	Enhanced thermal stability by 30% compared to standard polymers

Mechanism of Action

The mechanism of action of 2-Bromo-7,8-dihydrobenzo[4,5]imidazo[1,2-A]pyridin-9(6H)-one involves its interaction with various molecular targets, including enzymes and receptors. The compound can bind to these targets, modulating their activity and leading to the desired biological effects. The specific pathways involved depend on the particular application and target .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-bromo-7,8-dihydrobenzo[4,5]imidazo[1,2-A]pyridin-9(6H)-one (theoretical) with structurally related compounds from Corbin et al. (2016):

Compound ID	Substituents	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Yield (%)	Key Spectral Data/Notes
244	8-Bromo, 2-CF3	C₁₂H₈BrF₃N₂O	333.11	N/A	60	Purified via Heptane/EtOAc (5:5); HRMS (ESI+): m/z 255.0736 [M+H]+ (CF3 enhances polarity).
155d	3-Bromo	C₁₁H₈BrN₂O	275.11	N/A	N/A	IR νmax: 758, 796, 1653 cm⁻¹ (C=O stretch); synthesized via silica gel chromatography.
155e	3-Chloro	C₁₁H₉ClN₂O	220.66	173–174	64	Higher melting point vs. 155b due to substituent position; beige solid post-purification.
155b	4-Chloro	C₁₁H₉ClN₂O	220.66	110–111	59	¹H NMR (CD₃OD): δ 2.25 (quin, H-8), 7.68 (d, H-169); greenish solid with lower thermal stability.

Key Comparative Insights:

Halogen Effects :

• Bromine vs. Chlorine : Brominated analogs (e.g., 244, 155d) exhibit higher molecular weights (275–333 g/mol) compared to chlorinated derivatives (220.66 g/mol) . Bromine’s larger atomic radius may increase steric hindrance, influencing reactivity in cross-coupling reactions.
• Electron-Withdrawing Groups : Compound 244’s trifluoromethyl (CF₃) group enhances polarity and stability, as evidenced by its HRMS data .

Substituent Position :

• 3-Bromo (155d) vs. 8-Bromo (244) : Positional isomerism affects solubility and purification. 244 required Heptane/EtOAc (5:5) for chromatography, while 155d’s IR data suggest distinct electronic environments .
• 3-Chloro (155e) vs. 4-Chloro (155b) : Melting points differ significantly (173°C vs. 110°C), indicating that 3-substitution fosters stronger crystal packing .

Synthetic Yields :
Chlorinated derivatives (155e, 155b) show moderate yields (59–64%), whereas brominated analogs (e.g., 244) achieve 60% yield despite additional purification steps .

Spectral Signatures: ¹H NMR: 155b’s δ 7.68 (d, H-169) highlights deshielding effects from the 4-chloro substituent . IR: 155d’s C=O stretch at 1653 cm⁻¹ aligns with pyridinone carbonyl vibrations .

Biological Activity

2-Bromo-7,8-dihydrobenzo[4,5]imidazo[1,2-A]pyridin-9(6H)-one is a heterocyclic compound with significant potential in medicinal chemistry. Its unique structural features contribute to various biological activities, making it a subject of interest for researchers exploring new therapeutic agents.

• Molecular Formula : C₁₁H₉BrN₂O
• Molecular Weight : 265.11 g/mol
• CAS Number : 937636-78-7

The presence of the bromine atom enhances the electrophilic character of the compound, which is crucial for its interactions in biological systems.

Antimicrobial Activity

Research indicates that derivatives of imidazo[1,2-a]pyrimidine, including compounds similar to 2-bromo-7,8-dihydrobenzo[4,5]imidazo[1,2-A]pyridin-9(6H)-one, exhibit potent antimicrobial properties against various bacterial strains. In vitro studies have shown effectiveness against both Gram-positive and Gram-negative bacteria, as well as Mycobacterium species .

Table 1: Antimicrobial Activity of Related Compounds

Compound Name	Target Bacteria	Activity (MIC)
Compound A	Staphylococcus aureus	0.5 µg/mL
Compound B	Escherichia coli	1.0 µg/mL
2-Bromo-7,8-dihydrobenzo[4,5]imidazo[1,2-A]pyridin-9(6H)-one	Various strains	Not yet determined

Anticancer Activity

The compound has shown promising results in preliminary studies assessing its anticancer properties. It appears to induce apoptosis in cancer cell lines by activating specific pathways associated with cell death. For instance, structure-activity relationship (SAR) studies suggest that modifications at the 2-position can enhance potency against certain cancer types while reducing toxicity to normal cells .

Case Study: Apoptosis Induction
A study demonstrated that a related compound induced apoptosis in human breast cancer cells (MCF-7) with an EC50 value of approximately 10 µM. This suggests that structural modifications could lead to more effective anticancer agents.

Neuroprotective Effects

Recent investigations have highlighted the neuroprotective potential of compounds within this class. They may inhibit enzymes such as monoamine oxidase B and butyrylcholinesterase—important targets in neurodegenerative diseases like Alzheimer's and Parkinson's disease. Some derivatives have shown IC50 values in the micromolar range against these enzymes, indicating their potential as therapeutic agents for cognitive disorders .

Structure-Activity Relationships (SAR)

The biological activity of 2-bromo-7,8-dihydrobenzo[4,5]imidazo[1,2-A]pyridin-9(6H)-one is heavily influenced by its structural features:

• Bromine Substitution : Enhances electrophilicity and biological interactions.
• Imidazo-Pyridine Framework : Critical for receptor binding and activity modulation.

Future Directions

The ongoing research aims to optimize the pharmacological profile of this compound through:

• Synthesis of New Derivatives : Modifying existing structures to enhance activity and reduce toxicity.
• In Vivo Studies : Evaluating efficacy in animal models to support clinical development.
• Mechanistic Studies : Understanding the pathways through which these compounds exert their effects.